4-Bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one

• CAS No.: 89441-41-8
• Molecular Formula: C12H14BrClO
• Molecular Weight: 289.59 g/mol
• IUPAC Name: 4-bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H14BrClO/c1-8(15)12(2,3)11(13)9-4-6-10(14)7-5-9/h4-7,11H,1-3H3
• InChI Key: UKVFRCUOQDOPAI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C)C(C1=CC=C(C=C1)Cl)Br

Description

4-Bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H14BrClO and its molecular weight is 289.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g (0.237 mol) of 1-(4-chlorophenyl)-2,2-dimethyl-3-butanone are dissolved in 500 ml of tetrachloromethane, and 44.5 g (0.25 mol) of N-bromosuccinimide and 0.5 g of azobisisobutyronitrile are added. The reaction mixture is heated to boiling under reflux until solid material no longer sinks to the bottom on switching off the stirrer. After cooling down, the succinimide is filtered off with suction, the solvent is distilled off from the filtrate under waterpump vacuum and the residue is distilled under high vacuum. 56.3 g (82% of theory) of 1-(4-chlorophenyl)-1-bromo-2,2-dimethyl-3-butanone of boiling point 112°-118° C./0.2 mbar are obtained.